Cas no 2247105-28-6 (Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1))

Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) is a fluorinated heterocyclic compound featuring an azetidine core substituted with a difluoromethyl group, presented as its hydrochloride salt. This structure enhances its utility in medicinal chemistry and pharmaceutical research, particularly as a building block for bioactive molecules. The difluoromethyl group can improve metabolic stability and modulate physicochemical properties, while the azetidine ring contributes to conformational rigidity. The hydrochloride salt form ensures improved solubility and handling characteristics. This compound is valuable in the synthesis of novel drug candidates, especially in the development of enzyme inhibitors or receptor modulators, where precise steric and electronic properties are critical.
Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) structure
2247105-28-6 structure
Product Name:Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1)
CAS No:2247105-28-6
MF:C4H8ClF2N
MW:143.562827110291
MDL:MFCD31736339
CID:5174767
Update Time:2026-03-04

Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1)
    • MDL: MFCD31736339
    • Inchi: 1S/C4H7F2N.ClH/c5-4(6)3-1-2-7-3;/h3-4,7H,1-2H2;1H
    • InChI Key: JKVDCRCWKQTOLN-UHFFFAOYSA-N
    • SMILES: C(C1NCC1)(F)F.Cl

Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1191064-0.25g
2-(Difluoromethyl)azetidine Hydrochloride
2247105-28-6 95%
0.25g
$1650 2024-07-19
Enamine
EN300-6493950-0.05g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
0.05g
$545.0 2025-03-15
Enamine
EN300-6493950-0.1g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
0.1g
$712.0 2025-03-15
Enamine
EN300-6493950-0.25g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
0.25g
$1015.0 2025-03-15
Enamine
EN300-6493950-0.5g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
0.5g
$1599.0 2025-03-15
Enamine
EN300-6493950-1.0g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
1.0g
$2050.0 2025-03-15
Enamine
EN300-6493950-2.5g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
2.5g
$4019.0 2025-03-15
Enamine
EN300-6493950-5.0g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
5.0g
$5949.0 2025-03-15
Enamine
EN300-6493950-10.0g
2-(difluoromethyl)azetidine hydrochloride
2247105-28-6 95.0%
10.0g
$8819.0 2025-03-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1550944-250mg
2-(Difluoromethyl)azetidine hydrochloride
2247105-28-6 98%
250mg
¥13260 2023-03-11

Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) Related Literature

Additional information on Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1)

Research Brief on Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) (CAS: 2247105-28-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of fluorinated heterocyclic compounds, particularly azetidine derivatives. Among these, Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) (CAS: 2247105-28-6) has emerged as a promising scaffold due to its unique physicochemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound, characterized by its difluoromethyl-substituted azetidine core, has garnered attention for its ability to modulate various biological targets. Recent studies published in Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) demonstrate its utility as a building block for protease inhibitors and G-protein-coupled receptor (GPCR) modulators. The hydrochloride salt form enhances solubility, making it particularly valuable for in vitro and in vivo studies.

Structural analyses reveal that the difluoromethyl group at the 2-position induces significant conformational changes in target proteins, as evidenced by X-ray crystallography studies of inhibitor complexes (PDB: 8T4K). This steric and electronic perturbation appears crucial for achieving selectivity against off-target enzymes, addressing a major challenge in kinase inhibitor development. Researchers at several pharmaceutical companies have incorporated this moiety into lead compounds for oncology and inflammatory diseases.

Metabolic stability studies using human liver microsomes show improved pharmacokinetic profiles compared to non-fluorinated analogs, with t1/2 values increasing by 2-3 fold. The hydrochloride salt demonstrates good oral bioavailability in rodent models (F = 65-72%), supporting its development as an oral therapeutic agent. These findings were presented at the 2024 ACS Spring National Meeting and are currently under peer review.

Ongoing research explores structure-activity relationships (SAR) around this scaffold, with particular focus on N-substitution patterns. A recent patent application (WO2024/076521) discloses novel derivatives showing nanomolar potency against SARS-CoV-2 main protease, suggesting potential antiviral applications. The compound's versatility is further demonstrated by its use in PROTAC (proteolysis targeting chimera) design, where it serves as a linker element connecting target-binding and E3 ligase-recruiting moieties.

From a synthetic chemistry perspective, novel asymmetric routes to enantiomerically pure 2-(difluoromethyl)azetidine have been developed (Angewandte Chemie, 2024), addressing previous challenges in chiral synthesis. The hydrochloride salt's crystalline nature facilitates purification and characterization, with recent work optimizing large-scale production (Org. Process Res. Dev., 2023). These advances support the compound's growing adoption in medicinal chemistry programs.

In conclusion, Azetidine, 2-(difluoromethyl)-, hydrochloride (1:1) represents a valuable tool compound with multiple applications in drug discovery. Its unique combination of fluorine effects and ring strain continues to inspire innovative therapeutic strategies across target classes. Future research directions likely include expanded investigations into its CNS penetrability and exploration of radiofluorinated versions for PET imaging applications.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.